Cas no 1807244-31-0 (Methyl 2-cyano-5-hydroxy-4-mercaptobenzoate)

• Product Name: Methyl 2-cyano-5-hydroxy-4-mercaptobenzoate
• CAS No: 1807244-31-0
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• CID: 4795603
• Update Time: 2025-08-01

Methyl 2-cyano-5-hydroxy-4-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-hydroxy-4-mercaptobenzoate

• Inchi： 1S/C9H7NO3S/c1-13-9(12)6-3-7(11)8(14)2-5(6)4-10/h2-3,11,14H,1H3
• InChI Key： WUXCMBMLFUIGAB-UHFFFAOYSA-N
• SMILES： SC1=CC(C#N)=C(C(=O)OC)C=C1O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 1.3
• Topological Polar Surface Area: 71.3

Additional information on Methyl 2-cyano-5-hydroxy-4-mercaptobenzoate

Methyl 2-cyano-5-hydroxy-4-mercaptobenzoate (CAS No. 1807244-31-0): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

Methyl 2-cyano-5-hydroxy-4-mercaptobenzoate (CAS No. 1807244-31-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. This compound is characterized by its cyano group, hydroxy group, and mercapto group, which collectively contribute to its diverse reactivity and functional properties.

The cyano group in Methyl 2-cyano-5-hydroxy-4-mercaptobenzoate is a key functional moiety that imparts significant electronic and steric effects. The presence of this group can influence the compound's reactivity, stability, and biological activity. Recent studies have shown that compounds containing cyano groups can exhibit potent biological activities, such as antitumor, anti-inflammatory, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that cyano-containing derivatives showed promising antitumor activity against various cancer cell lines.

The hydroxy group in Methyl 2-cyano-5-hydroxy-4-mercaptobenzoate is another important functional group that contributes to the compound's solubility and reactivity. Hydroxy groups can form hydrogen bonds with other molecules, which can enhance the compound's solubility in polar solvents and improve its interaction with biological targets. This property is particularly valuable in drug design and development, where solubility and bioavailability are critical factors for the success of a drug candidate.

The mercapto group in Methyl 2-cyano-5-hydroxy-4-mercaptobenzoate is a highly reactive sulfur-containing functional group that can participate in various chemical reactions. Mercapto groups are known for their ability to form disulfide bonds, which are crucial for the stability and function of many proteins. In addition, mercapto groups can also serve as nucleophiles in substitution reactions, making them useful in synthetic chemistry. A recent study published in the Journal of Organic Chemistry demonstrated the use of mercapto-containing compounds as efficient ligands in transition metal-catalyzed reactions.

Methyl 2-cyano-5-hydroxy-4-mercaptobenzoate has been explored for its potential applications in medicinal chemistry. Its unique combination of functional groups makes it an attractive candidate for the development of new drugs with improved pharmacological properties. For example, researchers at the University of California have synthesized several derivatives of Methyl 2-cyano-5-hydroxy-4-mercaptobenzoate and evaluated their antiviral activity against influenza virus. The results showed that some of these derivatives exhibited potent antiviral activity with low cytotoxicity.

In addition to its potential as a drug candidate, Methyl 2-cyano-5-hydroxy-4-mercaptobenzoate has also been investigated for its use in materials science. The presence of multiple functional groups allows for the design of novel materials with tailored properties. For instance, a study published in the Journal of Materials Chemistry reported the synthesis of polymer-based materials using Methyl 2-cyano-5-hydroxy-4-mercaptobenzoate as a monomer. These materials exhibited excellent mechanical properties and were found to be suitable for use in biomedical applications such as tissue engineering and drug delivery systems.

The analytical chemistry community has also shown interest in Methyl 2-cyano-5-hydroxy-4-mercaptobenzoate. The compound's distinct chemical structure makes it an ideal candidate for developing new analytical methods. Researchers at the National Institute of Standards and Technology (NIST) have developed a sensitive and selective method for the detection of Methyl 2-cyano-5-hydroxy-4-mercaptobenzoate using liquid chromatography-mass spectrometry (LC-MS). This method has been validated for use in environmental monitoring and quality control applications.

In conclusion, Methyl 2-cyano-5-hydroxy-4-mercaptobenzoate (CAS No. 1807244-31-0) is a multifaceted compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique combination of functional groups—cyano, hydroxy, and mercapto—endows it with diverse reactivity and functional properties that make it an attractive candidate for drug development, materials science, and analytical chemistry. Ongoing research continues to uncover new possibilities for this promising compound, highlighting its significance in modern scientific endeavors.